Cas no 1443354-77-5 (2-(4-methoxy-3,5-dimethylphenyl)-3-methylbutan-2-ol)
2-(4-methoxy-3,5-dimethylphenyl)-3-methylbutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methoxy-3,5-dimethylphenyl)-3-methylbutan-2-ol
- Benzenemethanol, 4-methoxy-α,3,5-trimethyl-α-(1-methylethyl)-
-
- MDL: MFCD20528536
- Inchi: 1S/C14H22O2/c1-9(2)14(5,15)12-7-10(3)13(16-6)11(4)8-12/h7-9,15H,1-6H3
- InChI Key: HIDUHKJRDHRJPY-UHFFFAOYSA-N
- SMILES: CC(C1=CC(C)=C(OC)C(C)=C1)(O)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
2-(4-methoxy-3,5-dimethylphenyl)-3-methylbutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB433814-1 g |
2-(3,5-Dimethyl-4-methoxyphenyl)-3-methyl-butan-2-ol |
1443354-77-5 | 1g |
€594.40 | 2023-04-23 | ||
| abcr | AB433814-5 g |
2-(3,5-Dimethyl-4-methoxyphenyl)-3-methyl-butan-2-ol |
1443354-77-5 | 5g |
€1,373.40 | 2023-04-23 | ||
| Fluorochem | 397056-1g |
2-(3,5-Dimethyl-4-methoxyphenyl)-3-methyl-butan-2-ol |
1443354-77-5 | 97.0% | 1g |
£570.00 | 2023-04-30 | |
| Fluorochem | 397056-5g |
2-(3,5-Dimethyl-4-methoxyphenyl)-3-methyl-butan-2-ol |
1443354-77-5 | 97.0% | 5g |
£1377.00 | 2023-04-30 | |
| Fluorochem | 397056-25g |
2-(3,5-Dimethyl-4-methoxyphenyl)-3-methyl-butan-2-ol |
1443354-77-5 | 97.0% | 25g |
£3315.00 | 2023-04-30 | |
| abcr | AB433814-1g |
2-(3,5-Dimethyl-4-methoxyphenyl)-3-methyl-butan-2-ol; . |
1443354-77-5 | 1g |
€1621.70 | 2025-02-17 | ||
| abcr | AB433814-5g |
2-(3,5-Dimethyl-4-methoxyphenyl)-3-methyl-butan-2-ol |
1443354-77-5 | 5g |
€1373.40 | 2023-09-04 | ||
| Ambeed | A672457-1g |
2-(4-Methoxy-3,5-dimethylphenyl)-3-methylbutan-2-ol |
1443354-77-5 | 97% | 1g |
$441.0 | 2024-04-23 | |
| Crysdot LLC | CD12141791-1g |
2-(4-Methoxy-3,5-dimethylphenyl)-3-methylbutan-2-ol |
1443354-77-5 | 97% | 1g |
$437 | 2024-07-23 | |
| Crysdot LLC | CD12141791-5g |
2-(4-Methoxy-3,5-dimethylphenyl)-3-methylbutan-2-ol |
1443354-77-5 | 97% | 5g |
$1177 | 2024-07-23 |
2-(4-methoxy-3,5-dimethylphenyl)-3-methylbutan-2-ol Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-(4-methoxy-3,5-dimethylphenyl)-3-methylbutan-2-ol
Recent Advances in the Study of 2-(4-Methoxy-3,5-dimethylphenyl)-3-methylbutan-2-ol (CAS: 1443354-77-5)
In recent years, the compound 2-(4-methoxy-3,5-dimethylphenyl)-3-methylbutan-2-ol (CAS: 1443354-77-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications, pharmacological properties, and synthetic pathways. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.
The primary focus of recent research has been on elucidating the biological activity and mechanism of action of 2-(4-methoxy-3,5-dimethylphenyl)-3-methylbutan-2-ol. Preliminary studies suggest that this compound exhibits promising activity in modulating specific biochemical pathways, particularly those involved in inflammation and cellular signaling. Its structural similarity to known bioactive molecules has further fueled interest in its potential as a lead compound for drug development.
One of the key advancements in the study of this compound is the development of efficient synthetic routes. Researchers have reported novel methodologies for the synthesis of 2-(4-methoxy-3,5-dimethylphenyl)-3-methylbutan-2-ol, emphasizing improvements in yield, purity, and scalability. These advancements are critical for facilitating further pharmacological evaluation and potential industrial applications.
In vitro and in vivo studies have provided valuable insights into the compound's pharmacokinetic and pharmacodynamic profiles. Recent findings indicate that 2-(4-methoxy-3,5-dimethylphenyl)-3-methylbutan-2-ol demonstrates favorable bioavailability and metabolic stability, making it a viable candidate for further preclinical development. Additionally, its low toxicity profile in preliminary toxicity assessments underscores its potential safety for therapeutic use.
Another area of interest is the exploration of derivatives and analogs of 2-(4-methoxy-3,5-dimethylphenyl)-3-methylbutan-2-ol. Researchers are investigating structural modifications to enhance its biological activity and selectivity. These efforts aim to optimize the compound's therapeutic index and expand its potential applications in treating various diseases, including inflammatory disorders and metabolic syndromes.
Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of these research findings into practical applications. Several patents have been filed in recent years, covering the synthesis, formulations, and therapeutic uses of 2-(4-methoxy-3,5-dimethylphenyl)-3-methylbutan-2-ol and its derivatives. These developments highlight the growing commercial interest in this compound and its potential to address unmet medical needs.
In conclusion, the compound 2-(4-methoxy-3,5-dimethylphenyl)-3-methylbutan-2-ol (CAS: 1443354-77-5) represents a promising area of research in chemical biology and pharmaceutical sciences. Recent studies have shed light on its biological activity, synthetic accessibility, and therapeutic potential. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its applications in medicine. This brief serves as a valuable resource for researchers and professionals seeking to stay abreast of the latest advancements in this field.
1443354-77-5 (2-(4-methoxy-3,5-dimethylphenyl)-3-methylbutan-2-ol) Related Products
- 122004-98-2(Cyclohexanol, 1-(4-methoxy-3,5-dimethylphenyl)-)
- 89556-65-0(2-(2,5-Dimethoxyphenyl)-2-butanol)
- 6168-39-4(Benzenemethanol,2,4-dimethoxy-a-methyl-a-(1-methylethyl)-)
- 22800-72-2(2,3-Butanediol, 2,3-bis(2-methoxyphenyl)-)
- 1251018-59-3(2-(2-Methoxyphenyl)-1,1-diphenylethanol)
- 65010-48-2(Cyclohexanol, 1-(4-methoxy-3-methylphenyl)-)
- 16750-65-5(alpha,alpha-Di-T-butyl-O-methoxybenzyl alcohol)
- 53847-37-3(2-(2-Methoxyphenyl)-2-butanol)
- 1823531-54-9(1-(3,5-Dimethyl-4-methoxyphenyl)-1-cyclopropyl ethanol)
- 1379337-63-9(2-(4-methoxy-3-methylphenyl)butan-2-ol)